4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate

• IUPAC Name: [4-[(E)-[5-(4-bromophenyl)-2-oxofuran-3-ylidene]methyl]-2-ethoxyphenyl] acetate
• InChI: InChI=1S/C21H17BrO5/c1-3-25-20-11-14(4-9-18(20)26-13(2)23)10-16-12-19(27-21(16)24)15-5-7-17(22)8-6-15/h4-12H,3H2,1-2H3/b16-10+
• InChI Key: GJLVKXMZIAQXSP-MHWRWJLKSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)Br)OC(=O)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C=C(OC2=O)C3=CC=C(C=C3)Br)OC(=O)C
• Molecular Formula: C21H17BrO5
• Molecular Weight: 429.3 g/mol

Description

4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate, also known as BFA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. BFA is a synthetic organic compound that is widely used as a research tool in biochemistry and cell biology.

Mechanism of Action

4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate acts by inhibiting the function of the Golgi complex, which is responsible for the processing and sorting of proteins in the secretory pathway. This compound disrupts the structure of the Golgi complex and prevents the transport of proteins from the endoplasmic reticulum to the Golgi complex. This results in the accumulation of proteins in the endoplasmic reticulum and the inhibition of protein secretion.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumor cells. This compound has also been shown to have anti-inflammatory and immunosuppressive effects. In addition, this compound has been shown to have neuroprotective effects and to protect against ischemic injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate in lab experiments is that it is a potent and specific inhibitor of protein trafficking. This allows researchers to study the function of the Golgi complex and its role in protein transport. However, one of the limitations of using this compound is that it can be toxic to cells at high concentrations. Therefore, careful optimization of the concentration of this compound is required to ensure that the results obtained are reliable.

Future Directions

There are several future directions for the use of 4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases. This compound has been shown to have potent anti-tumor effects, and further research is needed to determine its potential as a therapeutic agent. Another potential application is in the study of the role of the Golgi complex in the regulation of cell signaling pathways. Finally, this compound could be used in the development of new tools for the study of protein trafficking and the Golgi complex.

Scientific Research Applications

4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate has been widely used as a research tool in various fields, including biochemistry, cell biology, and pharmacology. This compound is a potent inhibitor of protein trafficking and has been used to study the Golgi complex and its function in protein transport. It has also been used to study the role of the Golgi complex in the regulation of cell signaling pathways. In addition, this compound has been used to study the mechanism of action of various drugs and to identify potential drug targets.